Cas no 1823194-88-2 ((2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one
• CAS No: 1823194-88-2
• MF: C₁₃H₁₃N₃OS
• MW: 259.326821088791
• CID: 4621422
• Update Time: 2025-06-29

(2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one
• 2-Propen-1-one, 3-(dimethylamino)-1-[2-(3-pyridinyl)-5-thiazolyl]-

• Inchi： 1S/C13H13N3OS/c1-16(2)7-5-11(17)12-9-15-13(18-12)10-4-3-6-14-8-10/h3-9H,1-2H3
• InChI Key： JXEBGCXQSYPOJX-UHFFFAOYSA-N
• SMILES： C(C1SC(C2=CC=CN=C2)=NC=1)(=O)C=CN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one

Introduction to (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one (CAS No. 1823194-88-2)

(2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one (CAS No. 1823194-88-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, including a dimethylamino group and a pyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one is represented by the formula C₁₆H₁₆N₄O_S. The presence of the dimethylamino group and the pyridine ring imparts significant electronic and steric effects, which are crucial for its biological activity. The compound's molecular weight is 304.38 g/mol, and it has a melting point of approximately 150°C.

Recent studies have highlighted the potential of (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the mechanism of action of (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one. The results demonstrated that the compound effectively inhibits the aggregation of amyloid-beta peptides, which are known to play a critical role in the pathogenesis of Alzheimer's disease. Additionally, it was found to enhance the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which are essential for maintaining neuronal health.

Beyond its neuroprotective properties, (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one has also shown promise in cancer research. Studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of specific signaling pathways.

A notable study published in Cancer Research reported that (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]prop-2-en-1-one selectively targets cancer stem cells (CSCs), which are responsible for tumor initiation and recurrence. The compound was found to disrupt the self-renewal capacity of CSCs by inhibiting key stem cell markers and signaling pathways, such as Wnt/β-catenin and Notch signaling.

In addition to its therapeutic potential, (2E)-3-(dimethylamino)-1-[2-(pyridin-3-yl)-1,3-thiazol-5-y l]prop - 2 - en - 1 - one has been studied for its pharmacokinetic properties. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a relatively long half-life, making it suitable for further development as an oral therapeutic agent.

The safety profile of (2E)-3-(dimethylamino)-1-[2-(pyridin - 3 - yl) - 1 , 3 - thiazol - 5 - yl]prop - 2 - en - 1 - one has also been evaluated in preclinical studies. Toxicity assessments in animal models have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for clinical translation.

In conclusion, (2E) - 3 -( dimethylamino ) - 1 -( [ 2 -( pyridin - 3 - yl ) - 1 , 3 - thiazol - 5 - yl ] prop ) - 2 - en - 1 - one (CAS No. 1823194 -88 - ) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. Ongoing studies continue to explore its full potential and pave the way for its eventual clinical use.